molecular formula C12H17NO2 B8700518 Ethyl N-ethyl-N-phenylglycinate

Ethyl N-ethyl-N-phenylglycinate

Cat. No.: B8700518
M. Wt: 207.27 g/mol
InChI Key: UAUMAWKVDBQGJP-UHFFFAOYSA-N
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Description

Ethyl N-ethyl-N-phenylglycinate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

ethyl 2-(N-ethylanilino)acetate

InChI

InChI=1S/C12H17NO2/c1-3-13(10-12(14)15-4-2)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3

InChI Key

UAUMAWKVDBQGJP-UHFFFAOYSA-N

Canonical SMILES

CCN(CC(=O)OCC)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

NaH (224 mg, 5.6 mmol of 60% dispersion) was washed 3 times with hexanes and dried via vacuum aspiration. To the dry NaH was added a solution of N-phenylglycine ethyl ester (1 g, 5.6 mmol) in THF (28 mL) at 0° C. After stirring 1.5 h, ethyl triflate (0.7 mL, 5.6 mmol) was added via syringe. The resulting solution was stirred at ambient temperature over 18 h. The mixture was diluted with ethyl acetate and washed with 1M HCl and brine. The organics were dried (MgSO4) and concentrated in vacuo. Purification by flash chromatography (4:1 hexanes/EtOAc) afforded the title compound as a light yellow oil (200 mg, 17%). MS (ES+) m/z 208 (MH+).
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